Cas no 15386-78-4 (3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid)

• Product Name: 3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid
• CAS No: 15386-78-4
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 1333474
• Update Time: 2025-07-19

3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chlorophenyl)amino]-3-oxopropanoic acid
• N-(4-Chlor-phenyl)-malonamidsaeure
• 1-(4-chlorophenyl)-3-methylene-pyrrolidine-2,5-dione
• N-(4-chlorophenyl)-itaconimide
• 1-(4-chloro-phenyl)-3-methylene-pyrrolidine-2,5-dione
• N-(4-chloro-phenyl)-malonamic acid
• 4-Chlor-malonanilsaeure
• N-(4-Chlorphenyl)-itaconimid
• NSC222700
• SureCN4894350
• Malonsaeure-mono-(4-chlor-anilid)
• 3-(4-chloroanilino)-3-oxopropionic acid
• N-(4-chlorophenyl)malonamic acid
• N-(4-chlorophenyl)itaconimide
• AC1L495N
• 3-(4-CHLOROANILINO)-3-OXOPROPANOIC ACID
• AKOS0
• RARECHEM AL BO 1299
• 3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid

• Inchi： 1S/C9H8ClNO3/c10-6-1-3-7(4-2-6)11-8(12)5-9(13)14/h1-4H,5H2,(H,11,12)(H,13,14)
• InChI Key： SZRLNCGUHRKKDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CC(=O)O)=O

Additional information on 3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid

Comprehensive Overview of 3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid (CAS No. 15386-78-4)

3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid, identified by its CAS number 15386-78-4, is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a chlorophenyl derivative, belongs to the class of aryl amides, which are widely studied for their bioactive properties. Its molecular structure features a 4-chlorophenyl group attached to an amino-oxopropanoic acid backbone, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid has surged due to its potential role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in its mechanism of action and structure-activity relationships, which are critical for optimizing drug efficacy and minimizing side effects. The compound's CAS no 15386-78-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics associated with this compound is its potential application in green chemistry. As industries shift toward sustainable synthesis methods, 3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid is being explored for its compatibility with eco-friendly catalysts and solvent-free reactions. This aligns with the global push for environmentally benign chemical processes, a hot topic among researchers and policymakers.

Another area of interest is the compound's role in drug discovery. With the rise of computational chemistry and AI-driven molecular design, scientists are leveraging tools like molecular docking to predict how CAS no 15386-78-4 interacts with biological targets. This approach accelerates the identification of lead compounds for diseases such as metabolic disorders and inflammatory conditions, topics frequently queried in scientific forums.

The analytical characterization of 3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid is also a key focus. Advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and stability, which are critical for regulatory compliance. These methods are often discussed in quality control circles, highlighting the compound's importance in industrial standards.

From a commercial perspective, suppliers of CAS no 15386-78-4 emphasize its high purity grades and custom synthesis options to meet diverse research needs. The compound's supply chain and storage conditions are also frequently searched topics, underscoring the need for reliable sourcing and handling protocols.

In summary, 3-[(4-chlorophenyl)amino]-3-oxopropanoic Acid (15386-78-4) is a multifaceted compound with growing relevance in pharmaceutical innovation, agrochemical development, and sustainable chemistry. Its unique properties and applications make it a subject of ongoing research and commercial interest, driven by the evolving needs of science and industry.